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Compound of Interest

Compound Name: 2,5-Deoxyfructosazine-13C4

Cat. No.: B565450

An In-depth Technical Guide to 2,5-
Deoxyfructosazine-13C4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Deoxyfructosazine-13C4, a
labeled derivative of the naturally occurring pyrazine, 2,5-Deoxyfructosazine. This document
details its chemical properties, synthesis, biological activity, and potential applications in
research and development, with a focus on its immunomodulatory effects.

Core Compound Identification

A thorough understanding of the subject compound and its unlabeled counterpart is
fundamental. The chemical identifiers for both are presented below.

2,5-Deoxyfructosazine-

Property e 2,5-Deoxyfructosazine
CAS Number 1246815-27-9[1] 17460-13-8[2]

Molecular Formula Cs13CaH20N207[1] C12H20N207[2]

Molecular Weight 308.27 g/mol [1] 304.30 g/mol
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Synthesis of 2,5-Deoxyfructosazine

2,5-Deoxyfructosazine can be synthesized from D-glucosamine. One reported method involves
an efficient one-pot dehydration process using a basic ionic liquid as both a solvent and a
catalyst.

Experimental Protocol: One-pot Synthesis from D-
glucosamine

This protocol is adapted from a method that reports a maximum yield of 49%.
Materials:

e D-glucosamine hydrochloride (GIcNH2)

¢ 1-butyl-3-methylimidazolium hydroxide ([BMIM]OH)

e Dimethyl sulfoxide (DMSO)

» Deionized water

Procedure:

In a suitable reaction vessel, dissolve 0.2 g of D-glucosamine hydrochloride in a mixture of
the ionic liquid [BMIM]OH and DMSO.

e Heat the reaction mixture to 120°C.
e Maintain the temperature and stir the reaction for 180 minutes.

» Upon completion, the products can be qualitatively and quantitatively characterized by
Matrix-Assisted Laser Desorption/lonization Time-of-Flight Mass Spectrometry (MALDI-TOF-
MS), Proton Nuclear Magnetic Resonance (*H NMR), and Carbon-13 Nuclear Magnetic
Resonance (33C NMR) spectroscopy.

Biological Activity: Inmunomodulation
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2,5-Deoxyfructosazine has been identified as an immunomodulatory compound, primarily
through its inhibition of Interleukin-2 (IL-2) production in T-cells.

Inhibition of Interleukin-2 Production

Studies have shown that 2,5-Deoxyfructosazine is a more potent inhibitor of IL-2 release from
phytohemagglutinin (PHA)-activated Jurkat T-cells than its precursor, D-glucosamine.[3][4] The
half-maximal inhibitory concentration (IC50) for this effect is approximately 1.25 mM.[2][5]

Experimental Protocol: IL-2 Production Inhibition Assay

This protocol outlines a method to assess the inhibitory effect of 2,5-Deoxyfructosazine on IL-2
production in Jurkat cells.

Materials:

e Jurkat T-cells

 RPMI 1640 medium supplemented with 10% fetal bovine serum

e Phytohemagglutinin (PHA)

¢ 2,5-Deoxyfructosazine

e Trypan Blue solution

e Human IL-2 ELISA Kit

Procedure:

e Culture Jurkat cells in RPMI 1640 medium.

e Pre-incubate the cells with varying concentrations of 2,5-Deoxyfructosazine for 30 minutes.
» Stimulate the cells with a final concentration of 50 pg/mL of PHA to induce IL-2 production.
 Incubate the cells for 12 hours at 37°C in a 5% COz atmosphere.

¢ Following incubation, assess cell viability using the Trypan Blue exclusion method.
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e Collect the cell culture supernatant by centrifugation.

e Quantify the amount of IL-2 in the supernatant using a commercially available Human IL-2
ELISA kit, following the manufacturer's instructions.

e Generate a dose-response curve to determine the IC50 value of 2,5-Deoxyfructosazine.

Quantitative Data: IL-2 Inhibition

Compound ICs0 (MM)
2,5-Deoxyfructosazine ~1.25[2][5]
D-glucosamine ~15

Proposed Signaling Pathway for IL-2 Inhibition

While the precise molecular mechanism of IL-2 inhibition by 2,5-Deoxyfructosazine has not
been fully elucidated, a proposed pathway involves the modulation of transcription factors
essential for IL-2 gene expression. The activation of T-cells via the T-cell receptor (TCR) and
co-stimulatory molecules initiates a signaling cascade that leads to the activation of
transcription factors such as Nuclear Factor of Activated T-cells (NFAT) and Nuclear Factor
kappa-light-chain-enhancer of activated B cells (NF-kB).[6] These transcription factors then
bind to the IL-2 promoter, driving its expression. It is hypothesized that 2,5-Deoxyfructosazine
may interfere with the activation or nuclear translocation of these key transcription factors.
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Caption: Proposed inhibitory mechanism of 2,5-Deoxyfructosazine on IL-2 production.

Application of 2,5-Deoxyfructosazine-13C4

The isotopically labeled form, 2,5-Deoxyfructosazine-13C4, serves as an invaluable tool in
analytical and research settings, particularly in quantitative mass spectrometry-based assays.
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Internal Standard for Mass Spectrometry

Due to its identical chemical structure and properties to the unlabeled compound, 2,5-
Deoxyfructosazine-13C4 is an ideal internal standard for liquid chromatography-mass
spectrometry (LC-MS) and tandem mass spectrometry (LC-MS/MS) applications. Its use allows
for the accurate quantification of 2,5-Deoxyfructosazine in complex biological matrices by
correcting for variations in sample preparation, injection volume, and ionization efficiency.

Experimental Workflow: Quantification using 13C4-
labeled Internal Standard

The following workflow outlines the use of 2,5-Deoxyfructosazine-13C4 as an internal
standard for the quantification of its unlabeled counterpart in a biological sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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